Cas no 1698908-91-6 (Chemmaker Bcb-50432)

• Product Name: Chemmaker Bcb-50432
• CAS No: 1698908-91-6
• MF: C₁₃H₁₆BF₃O₂
• MW: 272.071154594421
• MDL: MFCD18730117
• CID: 4611563
• PubChem ID: 123240754
• Update Time: 2025-10-30

Chemmaker Bcb-50432 Chemical and Physical Properties

Names and Identifiers

• 2-[3-(difluoromethyl)-2-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Chemmaker Bcb-50432
• 2-(3-(difluoromethyl)-2-fluorophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[3-(difluoromethyl)-2-fluoro-phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• EN300-332098
• (3-(Difluoromethyl)-2-fluorophenyl)boronic Acid pinacol ester
• E73809
• BS-45573
• 1698908-91-6
• Z2049762113

• MDL： MFCD18730117
• Inchi： 1S/C13H16BF3O2/c1-12(2)13(3,4)19-14(18-12)9-7-5-6-8(10(9)15)11(16)17/h5-7,11H,1-4H3
• InChI Key： IOIJPWRPJQTXOS-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=CC=CC(C(F)F)=C1F

Computed Properties

• Exact Mass: 272.1195444g/mol
• Monoisotopic Mass: 272.1195444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5Ų

Additional information on Chemmaker Bcb-50432

Introduction to Compound with CAS No. 1698908-91-6 and Product Name Chemmaker Bcb-50432

Compound with the CAS number 1698908-91-6 is a significant chemical entity that has garnered considerable attention in the field of pharmaceutical and biochemical research. This compound, marketed under the product name Chemmaker Bcb-50432, is known for its unique molecular structure and potential applications in various scientific domains. The chemical properties of this compound make it a valuable tool for researchers exploring novel therapeutic agents and biochemical pathways.

The molecular structure of CAS No. 1698908-91-6 exhibits a complex arrangement of atoms that contributes to its distinctive chemical behavior. This complexity is not only a subject of academic interest but also holds practical implications for drug design and development. Researchers have been particularly intrigued by its ability to interact with biological targets, which could lead to the discovery of new pharmacological treatments.

In recent years, there has been a surge in research focused on understanding the mechanisms by which small molecules can modulate biological processes. Chemmaker Bcb-50432, derived from CAS No. 1698908-91-6, has emerged as a promising candidate in this area. Studies have demonstrated its potential in inhibiting specific enzymes and receptors involved in inflammatory responses, making it a candidate for further investigation in the treatment of chronic inflammatory diseases.

One of the most compelling aspects of this compound is its ability to exhibit selective binding to biological targets. This selectivity is crucial for developing drugs that minimize side effects while maximizing therapeutic efficacy. The research community has been particularly interested in how CAS No. 1698908-91-6 interacts with proteins and nucleic acids, as these interactions can provide insights into its mechanism of action.

Advances in computational chemistry have enabled researchers to predict the behavior of molecules like Chemmaker Bcb-50432 with greater accuracy. These predictions are essential for designing experiments that can validate theoretical models and guide the development of new drug candidates. The integration of computational methods with experimental techniques has significantly accelerated the pace of drug discovery, and compounds like CAS No. 1698908-91-6 are at the forefront of this innovation.

The pharmaceutical industry has shown particular interest in Chemmaker Bcb-50432 due to its potential as a lead compound for new therapies. Its unique chemical properties make it a versatile tool for medicinal chemists who are tasked with designing molecules that can interact with biological systems in specific ways. The compound’s ability to modulate enzyme activity and receptor binding has opened up new avenues for research into treating a wide range of diseases.

In conclusion, CAS No. 1698908-91-6 and its derivative Chemmaker Bcb-50432 represent significant advancements in the field of chemical biology and drug development. The ongoing research into these compounds underscores their potential to contribute to the discovery of novel therapeutic agents that can address unmet medical needs. As scientific understanding continues to evolve, compounds like these will play an increasingly important role in shaping the future of medicine.